Cas no 66319-07-1 (3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester)
66319-07-1 structure
Product Name:3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
CAS No:66319-07-1
MF:C7H10O3S
MW:174.217501163483
CID:396489
PubChem ID:12658698
Update Time:2025-04-19
3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
- methyl 5-methyl-4-oxothiolane-3-carboxylate
- 2-methyl-4-(carbomethoxy)-2,3,4,5-tetrahydrothiophen-3-one
- 4-carbomethoxy-3-keto-2-methyltetrahydrothiophene
- 5-methyl-4-oxotetrahydro-3-
- 5-methyl-4-oxo-tetrahydrothiophene-3-carboxylic acid methyl ester
- methyl 5-methyl-4-oxotetrahydrothiophen-3-carboxylate
- methyl tetrahydro-5-methyl-4-oxothiophene-3-carboxylate
- Tetrahydro-5-methyl-4-oxothiophen-3-carbonsaeure-methylester
- NS00002869
- Methyl 4-keto-5-methyl-2,3,4,5-tetrahydrothiophene-3-carboxylate
- 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose
- DTXSID70505936
- EC 619-801-7
- HLNPATHSTGXZRT-UHFFFAOYSA-N
- Methyl 5-methyl-4-oxotetrahydrothiophene-3-carboxylate
- 66319-07-1
- SCHEMBL3199635
-
- Inchi: 1S/C7H10O3S/c1-4-6(8)5(3-11-4)7(9)10-2/h4-5H,3H2,1-2H3
- InChI Key: HLNPATHSTGXZRT-UHFFFAOYSA-N
- SMILES: S1CC(C(=O)OC)C(C1C)=O
Computed Properties
- Exact Mass: 174.03500
- Monoisotopic Mass: 174.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 68.67000
- LogP: 0.48000
3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
66319-07-1 (3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester) Related Products
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